Cas no 86432-14-6 ((2S,4aR,4bR,7R,7aS,10R,10aS,11aS,11bR,13aR)-2-hydroxy-1,1,4a,10,11a,11b-hexamethyl-1,2,3,4,4a,4b,5,7,8,9,10,10a,11,11a,11b,12,13,13a-octadecahydro-7aH-7,10-methanocyclopenta[b]chrysene-7a-carboxylic acid)

• Product Name: (2S,4aR,4bR,7R,7aS,10R,10aS,11aS,11bR,13aR)-2-hydroxy-1,1,4a,10,11a,11b-hexamethyl-1,2,3,4,4a,4b,5,7,8,9,10,10a,11,11a,11b,12,13,13a-octadecahydro-7aH-7,10-methanocyclopenta[b]chrysene-7a-carboxylic acid
• CAS No: 86432-14-6
• MF: C₂₉H₄₄O₃
• MW: 440.657869338989
• CID: 1850779
• PubChem ID: 4483638
• Update Time: 2026-04-28

(2S,4aR,4bR,7R,7aS,10R,10aS,11aS,11bR,13aR)-2-hydroxy-1,1,4a,10,11a,11b-hexamethyl-1,2,3,4,4a,4b,5,7,8,9,10,10a,11,11a,11b,12,13,13a-octadecahydro-7aH-7,10-methanocyclopenta[b]chrysene-7a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4aR,4bR,7R,7aS,10R,10aS,11aS,11bR,13aR)-2-hydroxy-1,1,4a,10,11a,11b-hexamethyl-1,2,3,4,4a,4b,5,7,8,9,10,10a,11,11a,11b,12,13,13a-octadecahydro-7aH-7,10-methanocyclopenta[b]chrysene-7a-carboxylic acid
• (2S,4aR,4bR,7R,7aS,10R,10aS,11aS,11bR,13aR)-2-hydroxy-1,1,4a,10,11a,11b-hexamethyl-1,2,3,4,4a,4b,5,7,8,9,10,10a,11,11a,11b,12,13,13a-octadecahydro-7aH-7,10-methanocyclopenta[b]chrysene-7a-carboxylic a
• LMPR0106250001
• CHEBI:8036
• (1R,2S,4S,5S,8R,10S,14R,15R,18S,20R)-18-hydroxy-1,2,8,15,19,19-hexamethylhexacyclo[12.8.0.02,11.04,8.05,10.015,20]docos-11-ene-5-carboxylic acid
• Pfaffic acid
• 86432-14-6
• C08965
• Q27107647
• DTXSID90331678
• (1R,2S,4S,5S,8R,10S,14R,15R,18S,20R)-18-hydroxy-1,2,8,15,19,19-hexamethylhexacyclo(12.8.0.02,11.04,8.05,10.015,20)docos-11-ene-5-carboxylic acid
• (1R,2S,4R,5R,6S,8S,10R,14R,15R,18S,20R)-18-Hydroxy-1,2,8,15,19,19-hexamethylhexacyclo[12.8.0.0,.0,.0,.0,]docos-11-ene-6-carboxylate
• DTXCID10964189
• (1R,2S,4R,5R,6S,8S,10R,14R,15R,18S,20R)-18-Hydroxy-1,2,8,15,19,19-hexamethylhexacyclo(12.8.0.0,.0,.0,.0,)docos-11-ene-6-carboxylate

• Inchi： InChI=1S/C29H44O3/c1-24(2)19-9-12-27(5)20(26(19,4)11-10-22(24)30)8-7-17-18-15-25(3)13-14-29(18,23(31)32)21(25)16-28(17,27)6/h7,18-22,30H,8-16H2,1-6H3,(H,31,32)
• InChI Key： AXDBORJNOUXIBC-UHFFFAOYSA-N
• SMILES： CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CC5C6(CCC5(C4C6)C(=O)O)C)C)C)C

Computed Properties

• Exact Mass: 440.32904526g/mol
• Monoisotopic Mass: 440.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids